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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Diallyl 2,2'-oxydiethyl dicarbonate, a key monomer commercially known as CR-39®. Given
the limited availability of precise quantitative solubility data in public literature, this document
summarizes known qualitative and semi-quantitative information and offers a detailed
experimental protocol for determining solubility in a laboratory setting. Furthermore, this guide
presents solubility data for structurally similar diallyl esters to provide comparative insights.

Introduction to Diallyl 2,2'-oxydiethyl dicarbonate

Diallyl 2,2'-oxydiethyl dicarbonate, also known as diethylene glycol bis(allyl carbonate), is
the monomer used in the production of the thermoset polymer poly(allyl diglycol carbonate)
(PADC), commercially recognized as CR-39®.[1] This polymer is widely utilized in the
manufacturing of ophthalmic lenses due to its excellent optical clarity, low density, and high
impact resistance compared to glass.[1][2] The solubility of the monomer is a critical parameter
in polymerization processes, formulation of coatings, and in cleaning and maintenance
procedures. While the polymerized form, CR-39®, is known for its resistance to most solvents
and chemicals, the solubility of the liquid monomer is of significant interest to researchers and
professionals in the field.[1]

Solubility Data
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Precise quantitative solubility data for Diallyl 2,2'-oxydiethyl dicarbonate in a wide range of
organic solvents is not extensively documented in publicly accessible literature. However,
based on available information and the solubility of analogous compounds, a general solubility

profile can be established.

Table 1: Solubility of Diallyl 2,2'-oxydiethyl dicarbonate and Structurally Similar Compounds
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Diallyl 2,2'-
Solvent oxydiethyl Diallyl Phthalate Diallyl Maleate
dicarbonate
Water 2.36 g/L at 20°CJ3] Insoluble[4] Slightly soluble[5]
Ethanol Soluble (inferred) Soluble[6][7] Soluble[5]
] Soluble (inferred from
Methanol Soluble (inferred) . Soluble
alcohol solubility)
Acetone Soluble (inferred) Soluble[6][7] Soluble[5]
Soluble (inferred from
Toluene Soluble (inferred) Soluble[6] general organic
solvent solubility)
Soluble (inferred from
Benzene Soluble (inferred) Soluble[6] general organic
solvent solubility)
Diethyl Ether Soluble (inferred) Soluble[8] Soluble[5]
Soluble (inferred from
Ethyl Acetate Soluble (inferred) Soluble[6] general organic
solvent solubility)
) ) Soluble (inferred from
Dimethyl Sulfoxide ) )
Soluble (inferred) Soluble[6] general organic

(DMSO)

solvent solubility)

Partially Soluble

Glycols ) Partially soluble[4] Data not available
(inferred)
] Partially Soluble ) ]
Gasoline ] Partially soluble[4] Data not available
(inferred)
) ) Partially Soluble ) )
Mineral Oill ) Partially soluble[4] Data not available
(inferred)
Partially Soluble ) )
Glycerol Partially soluble[4] Data not available

(inferred)
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Note: "Soluble (inferred)" indicates that while specific quantitative data for Diallyl 2,2'-
oxydiethyl dicarbonate is unavailable, its structural similarity to diallyl phthalate and diallyl
maleate, which are soluble in these solvents, suggests that it is also likely to be soluble.

Experimental Protocol for Determining Quantitative
Solubility

The following protocol outlines a standard method for determining the quantitative solubility of a
liquid compound, such as Diallyl 2,2'-oxydiethyl dicarbonate, in an organic solvent at a
specified temperature. This method is based on the principle of creating a saturated solution
and then determining the concentration of the solute.

Materials and Equipment:

Diallyl 2,2'-oxydiethyl dicarbonate (solute)

¢ Organic solvent of interest

e Analytical balance (accurate to £0.1 mg)

e Thermostatically controlled shaker or water bath

o Calibrated volumetric flasks and pipettes

¢ Glass vials with screw caps

» Syringe filters (chemically compatible with the solvent and solute)

e Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a
suitable detector

o Centrifuge (optional)
Procedure:

o Preparation of a Saturated Solution: a. Add an excess amount of Diallyl 2,2'-oxydiethyl
dicarbonate to a known volume of the organic solvent in a glass vial. The excess solute
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should be clearly visible as a separate phase. b. Tightly cap the vial to prevent solvent
evaporation. c. Place the vial in a thermostatically controlled shaker or water bath set to the
desired temperature (e.g., 25°C). d. Agitate the mixture for a sufficient period (e.g., 24-48
hours) to ensure that equilibrium is reached and the solution is saturated.

e Separation of the Saturated Solution: a. After the equilibration period, allow the vial to stand
undisturbed in the temperature-controlled environment for at least 12 hours to allow the
undissolved solute to settle. b. If undissolved solute remains suspended, centrifuge the vial
at a moderate speed to facilitate separation. c. Carefully withdraw a known volume of the
clear, supernatant (saturated solution) using a pipette. To avoid disturbing the undissolved
solute, it is advisable to use a syringe fitted with a chemically resistant filter.

e Analysis of the Saturated Solution: a. Accurately dilute the collected aliquot of the saturated
solution with a known volume of the same organic solvent in a volumetric flask. b. Prepare a
series of standard solutions of Diallyl 2,2'-oxydiethyl dicarbonate in the same solvent with
known concentrations. c. Analyze the standard solutions and the diluted sample solution
using a pre-calibrated GC or HPLC method. d. Construct a calibration curve by plotting the
instrument response (e.g., peak area) against the concentration of the standard solutions. e.
Determine the concentration of Diallyl 2,2'-oxydiethyl dicarbonate in the diluted sample
solution from the calibration curve.

o Calculation of Solubility: a. Calculate the concentration of the original saturated solution by
accounting for the dilution factor. b. Express the solubility in appropriate units, such as grams
per liter (g/L) or moles per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of Diallyl 2,2'-oxydiethyl dicarbonate.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the quantitative solubility of a liquid in an organic solvent.
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Conclusion

While specific quantitative solubility data for Diallyl 2,2'-oxydiethyl dicarbonate in organic
solvents remains limited in public literature, a qualitative understanding of its solubility can be
inferred from its chemical structure and the properties of analogous compounds. For
applications requiring precise solubility values, the experimental protocol provided in this guide
offers a robust methodology for their determination. This information is crucial for optimizing
polymerization processes, ensuring product quality, and developing new applications for this
versatile monomer. Researchers are encouraged to contribute to the body of knowledge by
publishing quantitative solubility data for this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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